(3-amino-4-methyl-1H-pyrazol-1-yl)acetonitrile
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Description
Synthesis Analysis
The synthesis of this compound involves the condensation of (3,5-dimethyl-1H pyrazol-1-yl)methanol A with an appropriate primary amine. The reaction proceeds via the formation of an imine intermediate, followed by nitrile addition to yield (3-amino-4-methyl-1H-pyrazol-1-yl)acetonitrile .
Scientific Research Applications
Delayed Toxicity of Acetonitrile
A study reported the case of delayed cyanide poisoning following acetonitrile ingestion, emphasizing the need for awareness of acetonitrile's delayed toxicity effects. This case underscores the critical nature of monitoring and treating acetonitrile poisoning, given its slow conversion to cyanide and potential for significant harm (Mueller & Borland, 1997).
Cytochrome P4501A2 Activity Induction
Research has found that pan-fried meat, containing high levels of heterocyclic aromatic amines but low levels of polycyclic aromatic hydrocarbons, can induce cytochrome P4501A2 (CYP1A2) activity in humans. This finding is significant because CYP1A2 is involved in the metabolic activation of many carcinogens and drugs, indicating that dietary habits can influence metabolic enzyme activity, potentially affecting drug metabolism and cancer risk (Sinha et al., 1994).
Impact on Renal Function
A study on INCB039110, a Janus kinase inhibitor, explored its interaction with multiple renal transporters affecting creatinine uptake and efflux. This research highlights the complexity of drug interactions with renal transporters and the importance of considering these interactions in drug development and therapy management (Zhang et al., 2015).
Environmental Exposures and Health Risks
Investigations into environmental exposure to organophosphorus and pyrethroid pesticides in children have raised concerns about the potential health risks associated with exposure to these chemicals. Such studies are crucial for developing public health policies and regulatory measures to protect vulnerable populations from harmful environmental exposures (Babina et al., 2012).
Short-Chain Fatty Acids and Metabolism
A randomized crossover trial explored the effects of colonic infusions of short-chain fatty acid mixtures on energy metabolism in overweight/obese men. This research contributes to our understanding of how gut-derived metabolites, such as short-chain fatty acids, can influence human metabolism and potentially impact conditions like obesity and diabetes (Canfora et al., 2017).
properties
IUPAC Name |
2-(3-amino-4-methylpyrazol-1-yl)acetonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N4/c1-5-4-10(3-2-7)9-6(5)8/h4H,3H2,1H3,(H2,8,9) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKGBQXHFULRQFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN(N=C1N)CC#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
136.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1174877-89-4 |
Source
|
Record name | 2-(3-amino-4-methyl-1H-pyrazol-1-yl)acetonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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